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Compound of Interest

methyl N'-methyl-N-
Compound Name:
nitrocarbamimidate

Cat. No.: B15201632

Get Quote

Executive Summary

Methyl N'-methyl-N-nitrocarbamimidate (systematically known as N,O-Dimethyl-N'-
nitroisourea; CAS: 255708-80-6) is a critical intermediate in the synthesis of third-generation

neonicotinoid insecticides, specifically Dinotefuran.[1] Achieving high purity (>99.0%) is
essential to prevent side reactions in subsequent guanidinylation steps and to ensure the
stability of the final API.

This guide details a recrystallization protocol designed to remove common process impurities
such as O-methyl-N-nitroisourea, methylamine salts, and thermal degradation byproducts. The
method utilizes a Methanol/Water solvent system, balancing high recovery yields with superior
impurity rejection.

Key Chemical Properties
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Property Specification

Chemical Name N,O-Dimethyl-N'-nitroisourea

Methyl N'-methyl-N-nitrocarbamimidate; N-

Synonyms ) )
methyl-N'-nitro-O-methylisourea
CAS Number 255708-80-6
C
H
Molecular Formula N
0]
Molecular Weight 133.11 g/mol
Target Melting Point 150-152 °C (High Purity Form)

Solubilit Soluble in Methanol, Ethanol, DMF; Sparingly
olubili
Y soluble in Water, Hexane.

Safety & Handling (Critical)

WARNING: Energetic Nitro Compound.

o Thermal Instability: Nitroisoureas possess high energy density. While stable at room
temperature, they can decompose violently if heated beyond their melting point or subjected
to adiabatic thermal runaway. Never heat the dry solid above 60°C.

» Toxicity: Irritating to eyes, skin, and respiratory system. Potential mutagenicity (characteristic
of N-nitroso/N-nitro compounds).

e PPE: Full chemical resistant suit, nitrile gloves (double-gloved), safety goggles, and face
shield. Work within a fume hood behind a blast shield.

Solvent Selection Strategy
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The purification relies on the significant solubility differential of the target compound in
Methanol (good solvent) versus Water (anti-solvent).

o Methanol (MeOH): Dissolves the carbamimidate readily at elevated temperatures (50—60°C).

o Water: Acts as a powerful anti-solvent. It also effectively retains ionic impurities (e.g.,
methylamine hydrochloride) in the mother liquor.

o Alternative: Ethanol can be substituted for Methanol if toxicity concerns dictate, though
solubility is slightly lower.

Detailed Recrystallization Protocol
Equipment Required[2][3][4][5][6]

o Jacketed glass reactor or round-bottom flask with reflux condenser.

Mechanical stirrer (overhead) or magnetic stir bar.

Temperature probe (internal).

Vacuum filtration setup (Buchner funnel).

Vacuum drying oven.

Step-by-Step Procedure
Phase 1: Dissolution[2]

o Charge: Place 100 g of crude Methyl N'-methyl-N-nitrocarbamimidate into the reactor.
e Solvent Addition: Add 400-500 mL of Methanol (Ratio ~1:4 to 1:5 w/v).

» Heating: Slowly heat the mixture to 55-60°C with stirring. Do not exceed the boiling point of
methanol (64.7°C) significantly to avoid thermal stress on the nitro group.

e Check: Ensure complete dissolution. The solution should be clear or slightly yellow.

o Note: If insoluble particles remain (likely inorganic salts), filter the hot solution through a
pre-heated sintered glass funnel or Celite pad.
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Phase 2: Decolorization (Optional)

e If the crude material is dark yellow/brown, add 1-2 g (1-2 wt%) of Activated Carbon.
e Stir at 55°C for 15-20 minutes.

o Hot Filtration: Filter immediately while hot to remove the carbon. Return the filtrate to a clean
reactor.

Phase 3: Crystallization

« Initial Cooling: Cool the methanolic solution slowly to 40°C.

Seeding (Recommended): Add a small amount (0.1 g) of pure seed crystals to induce
controlled nucleation. This prevents "oiling out."

Anti-Solvent Addition: Slowly add Water (approx. 100-150 mL) dropwise over 30 minutes.

o Observation: The solution will turn turbid as the cloud point is reached.

Final Cooling: Cool the slurry to 0-5°C over a period of 1-2 hours.

Aging: Hold at 0-5°C for 1 hour to maximize yield and crystal growth.

Phase 4: Isolation and Drying

o Filtration: Filter the cold slurry using vacuum filtration.

e Washing: Wash the filter cake with 50 mL of cold Methanol/Water (1:1 mixture). This
displaces the mother liquor without dissolving significant product.

» Drying: Transfer the wet cake to a vacuum oven.

o

Temperature: Set to 40—45°C. Strict Limit: Do not exceed 50°C.

Pressure: < 100 mbar.

[¢]

[e]

Duration: Dry until constant weight is achieved (typically 4—6 hours).
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Process Visualization (Workflow)
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Temp: 55-60°C

Optional Carbon Treat.

Hot Filtration
(Remove salts/carbon)

'

Nucleation
Cool to 40°C + Seeding

'

Anti-Solvent Addition
Add Water (Dropwise)

'

Crystallization
Cool to 0-5°C (Hold 1h)

,

Isolation
Vacuum Filtration

/ "Q

Washing Mother Liquor
Cold MeOH/Water (1:1) (Contains Impurities)

Drying
Vacuum Oven, 45°C

Final Product
White Crystalline Solid
MP: 150-152°C

Click to download full resolution via product page

Tech Support

© 2026 BenchChem. All rights reserved.

5/8


https://www.benchchem.com/product/b15201632/docs?utm_src=pdf-body-img#application-note-high-purity-recrystallization-of-methyl-n-methyl-n-nitrocarbamimidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Optimized workflow for the purification of N,O-Dimethyl-N'-nitroisourea via
Methanol/Water recrystallization.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

_ Re-heat to dissolve oil. Add
- Solution cooled too fast or too
Oiling Out o seed crystals at 40°C. Add
much water added initially.
water more slowly.

Concentrate the filtrate (mother
] Too much solvent (Methanol) ] ] )
Low Yield ) o ] liquor) or increase the ratio of
or insufficient cooling. )
Water (Anti-solvent).

] ) - Dry for longer duration under
, _ Residual solvent or impurities _
Low Melting Point (<148°C) ) higher vacuum. Perform a
(O-methylisourea). o
second recrystallization.

_ Ensure temperature never
) Thermal degradation or raw )
Color Retention o N exceeds 60°C. Use activated
material impurities. )
carbon in Phase 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chembk.com/en/chem/N%2CO-dimethyl-N%27-nitroisourea
http://www.puyuanpharm.com/news/important-insecticide-intermediate-of-dinotefuran-n-o-dimethyl-n-nitroisourea-mno.html
https://www.benchchem.com/product/b15201632/docs?utm_src=pdf-body#application-note-high-purity-recrystallization-of-methyl-n-methyl-n-nitrocarbamimidate
https://pubchem.ncbi.nlm.nih.gov/compound/135404213
https://www.benchchem.com/product/b15201632?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sources

e 1. N O Dimethyl N' Nitroisourea 255708-80-6 255708-80-6 at Best Price in Ahmedabad |
Peritum Innovations Llp [tradeindia.com]

e 2. CN102040546A - Preparation method of 4-cyclopropyl-1-naphthaline isothiocyanate and
intermediate 4-cyclopropyl-1-naphthaldehyde oxime/halide - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Application Note: High-Purity Recrystallization of Methyl
N'-methyl-N-nitrocarbamimidate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15201632/docs#application-note-high-purity-
recrystallization-of-methyl-n-methyl-n-nitrocarbamimidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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